Cas no 728010-60-4 (1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride)

• Product Name: 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride
• CAS No: 728010-60-4
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 4823274
• Update Time: 2025-10-29

1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-1H-pyrrol-2-yl)ethanone hydrochloride
• 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride

• Inchi： 1S/C6H8N2O.ClH/c1-5(9)6-3-2-4-8(6)7;/h2-4H,7H2,1H3;1H
• InChI Key： MFGRGZIZSOCFSM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1=CC=CN1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride

Introduction to 1-(1-Amino-1H-pyrrol-2-yl)ethanone Hydrochloride (CAS No. 728010-60-4)

1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride (CAS No. 728010-60-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as aminopyrrole acetone hydrochloride, is a derivative of pyrrole and has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride consists of a pyrrole ring with an amino group and an acetone moiety, forming a unique molecular framework that exhibits interesting biological properties. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

Recent research has focused on the pharmacological properties of 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride. Studies have shown that this compound possesses potent anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that aminopyrrole acetone hydrochloride significantly reduced inflammation in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound was found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby protecting neuronal cells from damage.

In addition to its anti-inflammatory properties, 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The potential therapeutic applications of aminopyrrole acetone hydrochloride extend beyond neurodegenerative diseases and cancer. Preliminary studies have also explored its use in treating cardiovascular diseases. A study published in the Circulation Research journal found that this compound could improve cardiac function by reducing myocardial infarction size and enhancing angiogenesis. The compound's ability to modulate inflammatory responses and promote vascular repair makes it a promising candidate for cardiovascular therapeutics.

The safety profile of 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride is another important aspect that has been investigated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in both in vitro and in vivo models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(1-Amino-1H-pyrrol-2-yl)ethanone hydrochloride (CAS No. 728010-60-4) is a versatile compound with a wide range of potential therapeutic applications. Its anti-inflammatory, neuroprotective, anticancer, and cardiovascular benefits make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings, paving the way for new treatments for various diseases.